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Compound of Interest

Compound Name: Dichloroacetonitrile

Cat. No.: B150184 Get Quote

Essential Safety and Handling of
Dichloroacetonitrile
This guide provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals handling Dichloroacetonitrile
(DCAN). It offers step-by-step guidance for safe operations and disposal, ensuring user safety

and laboratory integrity.

Immediate Safety Concerns
Dichloroacetonitrile is a flammable liquid and vapor that is harmful if swallowed and causes

severe skin burns and eye damage.[1][2][3] It is also suspected of causing genetic defects and

damaging fertility.[1][4] Handling requires strict adherence to safety protocols to minimize

exposure risks.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent contact and inhalation. All PPE should be

inspected before use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b150184?utm_src=pdf-interest
https://www.benchchem.com/product/b150184?utm_src=pdf-body
https://www.benchchem.com/product/b150184?utm_src=pdf-body
https://www.benchchem.com/product/b150184?utm_src=pdf-body
https://www.chemicalbook.com/msds/dichloroacetonitrile.pdf
https://www.cpachem.com/msds?num=SB32080&dnl=sd_-_Dichloroacetonitrile_CAS_3018-12-0_%28SB32080%29_%28EU%29.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/125954
https://www.chemicalbook.com/msds/dichloroacetonitrile.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/S-11664J1%20English%20SDS%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Area Required PPE
Specifications & Best

Practices

Eye & Face Protection Safety Goggles & Face Shield

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[1][5] A

face shield should be used

over goggles when there is a

risk of splashing.[6][7]

Hand Protection Chemical Impermeable Gloves

Handle with gloves.[1] Consult

the glove manufacturer's

resistance chart to select

gloves suitable for chlorinated

solvents.[6][8] Disposable

nitrile gloves may offer short-

term protection but should be

changed immediately upon

contact.[6]

Body Protection Chemical-Resistant Clothing

Wear fire/flame resistant and

impervious clothing, such as a

lab coat, to prevent skin

exposure.[1][5][6] Ensure skin

is fully covered.[8]

Respiratory Protection Respirator (if necessary)

Work must be conducted in a

well-ventilated area, preferably

a chemical fume hood.[1][5] If

exposure limits are exceeded

or ventilation is inadequate,

use a NIOSH/MSHA or

European Standard EN 149

approved full-face respirator

with an organic gases and

vapors filter (Type A, Brown).

[1][5]
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Safe Handling and Storage Protocol
1. Preparation and Risk Assessment:

Before handling, review the Safety Data Sheet (SDS).[1][2][4][5]

Ensure an eyewash station and safety shower are readily accessible and operational.[5]

Work exclusively in a certified chemical fume hood to ensure adequate ventilation.[5]

Remove all sources of ignition, as DCAN is a flammable liquid.[1][5] Keep away from heat,

sparks, and open flames.[1]

2. Handling Operations:

Ground and bond containers and receiving equipment to prevent static discharge.[1][4][5]

Use only non-sparking tools.[1][5]

Avoid contact with skin and eyes and inhalation of vapors.[1][9]

Do not eat, drink, or smoke in the handling area.[1]

Keep the container tightly closed when not in use.[1][5]

3. Storage:

Store in a designated corrosives and flammables area.[5]

Keep containers in a dry, cool, and well-ventilated place, stored locked up.[1][2][5]

Incompatible materials to avoid include bases, metals, and oxidizing agents.[5][10]

Experimental Workflow for Handling
Dichloroacetonitrile
This diagram outlines the necessary steps for safely handling Dichloroacetonitrile in a

laboratory setting.
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Preparation

Handling

Post-Handling

1. Review SDS &
Assess Risks

2. Assemble Required
PPE & Spill Kit

3. Prepare & Verify
Chemical Fume Hood

4. Don PPE

5. Perform Chemical
Transfer/Use

6. Securely Close &
Store Container

7. Segregate &
Label Waste

8. Decontaminate Work Area
& Equipment

9. Doff & Dispose
of Contaminated PPE

10. Wash Hands
Thoroughly
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Caption: Workflow for Safe Dichloroacetonitrile Handling.
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Spill Management and Waste Disposal
Spill Response:

Evacuate personnel from the immediate spill area.[1]

Remove all ignition sources.[1]

Wearing full PPE, cover the spill with an inert absorbent material such as dry lime, sand, or

soda ash.[1] Do not use combustible materials like sawdust.[2]

Using non-sparking tools, collect the absorbed material and place it into a suitable, covered,

and labeled container for disposal.[1][5]

Ventilate the area and wash the spill site after material pickup is complete.[1]

For small spills, absorbent paper can be used, which must then be sealed in a vapor-tight

plastic bag for disposal.[10]

Waste Disposal:

All waste must be disposed of through an approved waste disposal plant.[5]

Do not discharge Dichloroacetonitrile into sewer systems or the environment.[1]

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning, or punctured to be made unusable before disposal in a sanitary landfill.[1]

Emergency and First Aid Procedures
Immediate medical attention is required for all exposure routes.[5]
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Exposure Route Immediate First Aid Action

Inhalation

Move the person to fresh air immediately.[1] If

breathing is difficult, give oxygen. If breathing

has stopped, provide artificial respiration (do not

use mouth-to-mouth).[1][5] Call a physician

immediately.[5]

Skin Contact

Immediately remove all contaminated clothing.

[1][2] Rinse the affected skin with large amounts

of water or shower for at least 15 minutes.[1][5]

Wash with soap and water.[1] Seek immediate

medical attention.[11]

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.

[1][5] Remove contact lenses if present and

easy to do.[1][2] Immediate medical attention is

required.[5][11]

Ingestion

Do NOT induce vomiting.[1][5] Rinse mouth

thoroughly with water.[1] Never give anything by

mouth to an unconscious person.[1] Call a

physician or Poison Control Center immediately.

[1]

Emergency Response Decision Tree
This diagram provides a clear, step-by-step guide for responding to an accidental exposure to

Dichloroacetonitrile.
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Immediate Actions

First Aid Protocols

Exposure Event Occurs

Ensure Scene is Safe
(No Fire/Ignition Risk)

Remove Victim from
Exposure Source

Call for Emergency
Medical Assistance

Identify Exposure Route

Fresh Air
Oxygen if needed

Inhalation

Remove Clothing
Flush with Water (15+ min)

Skin Contact

Rinse Eyes (15+ min)
Remove Contacts

Eye Contact

Rinse Mouth
DO NOT Induce Vomiting

Ingestion

Provide SDS to
Medical Responders
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Caption: Decision Tree for Dichloroacetonitrile Exposure Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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